Cas no 1123-99-5 (2-Iodobenzodthiazole)

• Product Name: 2-Iodobenzodthiazole
• CAS No: 1123-99-5
• MF: C₇H₄INS
• MW: 261.082832336426
• MDL: MFCD00971971
• CID: 98167
• PubChem ID: 827981
• Update Time: 2025-10-29

2-Iodobenzodthiazole Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzothiazole
• 2-Iodobenzo[d]thiazole
• 2-iodo-1,3-benzothiazole
• Benzothiazole, 2-iodo-
• 2-iodo-benzothiazole
• Benzothiazole,2-iodo
• GNF-Pf-449
• SY040107
• ST2410061
• AB0034793
• X9008
• I0938
• AS-19497
• MFCD00971971
• FT-0645742
• A894593
• SCHEMBL3908559
• CS-W005648
• DTXSID20356652
• AKOS015853595
• EN300-3253296
• CHEMBL527446
• AC-27304
• 1123-99-5
• DB-060207
• 2-Iodobenzodthiazole

• MDL： MFCD00971971
• Inchi： 1S/C7H4INS/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H
• InChI Key： WTKCRPLRJZZCMJ-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 260.91100
• Monoisotopic Mass: 260.91092 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1
• Molecular Weight: 261.08
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Melting Point: 77.0 to 81.0 deg-C
• PSA: 41.13000
• LogP: 2.90090

2-Iodobenzodthiazole Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Iodobenzodthiazole

Professional Introduction to 2-Iodobenzothiazole (CAS No. 1123-99-5)

2-Iodobenzothiazole (CAS No. 1123-99-5) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. As a derivative of benzothiazole, it features an iodine substituent at the 2-position, which makes it a valuable intermediate in organic synthesis, particularly in the development of biologically active molecules.

The benzothiazole core is a well-known pharmacophore found in numerous drugs and natural products, exhibiting a broad spectrum of biological activities. The introduction of an iodine atom at the 2-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, making 2-Iodobenzothiazole a preferred building block in medicinal chemistry.

In recent years, 2-Iodobenzothiazole has been extensively studied for its role in drug discovery. Its structural motif is present in several compounds that have shown promise in preclinical and clinical trials. For instance, derivatives of benzothiazole have been investigated for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The iodine atom serves as a handle for introducing additional functional groups, allowing researchers to fine-tune the pharmacological profile of these derivatives.

One notable area of research involving 2-Iodobenzothiazole is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the iodine atom, chemists have developed novel kinase inhibitors based on the benzothiazole scaffold. These inhibitors have shown promising activity in vitro and in vivo, highlighting the potential of 2-Iodobenzothiazole as a key intermediate.

Another emerging field where 2-Iodobenzothiazole has made significant contributions is in the development of photodynamic therapy (PDT) agents. PDT is a medical treatment that uses light-sensitive drugs to induce localized tissue damage via reactive oxygen species generated during photoactivation. The benzothiazole ring system is known to absorb light in the visible spectrum, making it an ideal candidate for PDT applications. Researchers have incorporated 2-Iodobenzothiazole into designed molecules that exhibit efficient photosensitization properties, demonstrating its utility in this therapeutic modality.

The synthetic versatility of 2-Iodobenzothiazole also extends to its use as a precursor for materials science applications. For example, it has been employed in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system of the benzothiazole ring allows for tunable electronic properties, which are essential for optoelectronic devices. By modifying the substituents on 2-Iodobenzothiazole, scientists can tailor its electronic characteristics to meet specific requirements for advanced materials.

Recent advances in computational chemistry have further enhanced the understanding of 2-Iodobenzothiazole's reactivity and function. Molecular modeling studies have revealed insights into how the iodine atom influences electronic distributions and interaction with biological targets. These computational approaches are complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which provide detailed structural information about derivatives of benzothiazole.

The pharmaceutical industry has also embraced 2-Iodobenzothiazole as a scaffold for drug discovery programs targeting neurological disorders. Benzothiazole derivatives have shown potential as neuroprotective agents and antipsychotics due to their ability to modulate neurotransmitter systems. The iodine substituent enables further derivatization to optimize pharmacokinetic properties and reduce side effects, making 2-Iodobenzothiazole an attractive candidate for developing next-generation therapeutics.

In conclusion,2-Iodobenzothiazole (CAS No. 1123-99-5) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and PDT. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new functionalities and applications,benzothiazole-based compounds will undoubtedly remain at the forefront of innovation in chemical biology.